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Compound of Interest

Compound Name:
6-(Dimethylamino)-4-

methylnicotinic acid

Cat. No.: B12990302

Get Quote

Executive Summary & Retrosynthetic Analysis
The target molecule features a pyridine core substituted with a carboxylic acid at C3, a methyl

group at C4, and a dimethylamino moiety at C6. The presence of the electron-withdrawing

carboxyl group at C3 and the ring nitrogen activates the C6 position, making it highly

susceptible to nucleophilic attack.

Retrosynthetic Logic
The most robust disconnection is at the C6–N bond. The precursor, 6-chloro-4-methylnicotinic

acid (CAS 503555-50-8), allows for a clean SₙAr transformation. While direct amination of the

acid is possible, converting the acid to an ester (methyl 6-chloro-4-methylnicotinate) prior to

amination prevents the formation of unreactive carboxylate salts and improves solubility in

organic solvents, thereby increasing yield.
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Figure 1: Retrosynthetic strategy prioritizing the ester intermediate to maximize SₙAr efficiency.

Experimental Protocol
Phase A: Esterification of the Precursor
Rationale: Converting the acid to an ester prevents the formation of the carboxylate anion,

which would electronically deactivate the ring towards nucleophilic attack.

Reagents: 6-Chloro-4-methylnicotinic acid (1.0 eq), Thionyl chloride (SOCl₂, 3.0 eq),

Methanol (anhydrous).

Setup: Flame-dried round-bottom flask (RBF) with a reflux condenser and CaCl₂ guard tube.

Procedure:

Suspend 6-chloro-4-methylnicotinic acid in anhydrous methanol (0.5 M concentration).

Cool to 0°C in an ice bath.

Add SOCl₂ dropwise over 20 minutes. (Caution: Exothermic, gas evolution).

Heat to reflux (65°C) for 3 hours. Monitor by TLC (Hexane/EtOAc 7:3).

Workup: Concentrate in vacuo. Redissolve residue in EtOAc, wash with saturated

NaHCO₃ (2x) and brine. Dry over Na₂SO₄ and concentrate.

Yield: Expect >90% of Methyl 6-chloro-4-methylnicotinate as a white solid.

Phase B: Nucleophilic Aromatic Substitution (SₙAr)
Rationale: The 6-chloro position is activated by the para-nitrogen and the meta-ester group.

Dimethylamine acts as both nucleophile and base.
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Reagents: Methyl 6-chloro-4-methylnicotinate (1.0 eq), Dimethylamine (2.0 M in THF, 5.0

eq), TEA (optional, 2.0 eq).

Solvent: THF or DMF (DMF accelerates the reaction due to polarity).

Procedure:

Dissolve the ester in THF (0.2 M).

Add Dimethylamine solution.

Seal the vessel (pressure tube recommended) and heat to 60°C for 4–6 hours.

Observation: The solution typically turns yellow. Formation of dimethylammonium chloride

precipitate may occur.

Workup: Concentrate to remove excess amine/THF. Partition between EtOAc and water.

[1] Wash organic layer with water to remove DMF (if used).

Purification: Flash chromatography (SiO₂, 10-30% EtOAc in Hexanes).

Product:Methyl 6-(dimethylamino)-4-methylnicotinate.

Phase C: Saponification to Final Target
Rationale: Mild hydrolysis is required to cleave the ester without affecting the dimethylamino

group.

Reagents: Ester intermediate (1.0 eq), LiOH·H₂O (2.5 eq).

Solvent: THF/Water (3:1).

Procedure:

Dissolve ester in THF/Water.

Stir at room temperature (RT) for 2 hours.
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pH Adjustment (Critical): Acidify carefully with 1M HCl to pH ~4–5. The zwitterionic amino

acid will precipitate or can be extracted into DCM/Isopropanol (3:1).

Isolation: Filter the precipitate or concentrate the organic extract. Recrystallize from

Ethanol/Water if necessary.[1]
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Figure 2: Step-by-step experimental workflow from commercial precursor to isolated target.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pdf.benchchem.com/1321/An_In_depth_Technical_Guide_to_Ethyl_6_chloro_4_methylamino_nicotinate.pdf
https://www.benchchem.com/product/b12990302/docs?utm_src=pdf-body-img#technical-guide-synthesis-and-characterization-of-6-dimethylamino-4-methylnicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12990302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Characterization Data
The following data represents the expected spectral signature for 6-(Dimethylamino)-4-
methylnicotinic acid.

NMR Spectroscopy (DMSO-d₆)
Position Shift (δ, ppm) Multiplicity Integration Assignment

C2-H 8.62 Singlet (s) 1H

Aromatic,

deshielded by N

and COOH

C5-H 6.58 Singlet (s) 1H

Aromatic,

shielded by

NMe₂

N-Me 3.12 Singlet (s) 6H
Dimethylamino

group

C4-Me 2.41 Singlet (s) 3H
Methyl group on

ring

COOH 12.50 Broad (br s) 1H
Carboxylic acid

(exchangeable)

Interpretation:

The singlet at 8.62 ppm is diagnostic of the proton at position 2, located between the ring

nitrogen and the carbonyl group.

The singlet at 6.58 ppm confirms the SₙAr reaction; the shift is significantly upfield compared

to the chloro-precursor due to the electron-donating resonance of the dimethylamino group.

Absence of coupling between aromatic protons confirms the 2,4,5,6-substitution pattern

(para-like separation of protons).

Mass Spectrometry (ESI)
Calculated Mass (M): 180.21

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12990302/docs?utm_src=pdf-body#technical-guide-synthesis-and-characterization-of-6-dimethylamino-4-methylnicotinic-acid
https://www.benchchem.com/product/b12990302/docs?utm_src=pdf-body#technical-guide-synthesis-and-characterization-of-6-dimethylamino-4-methylnicotinic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12990302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Observed (M+H)⁺: 181.2

Fragmentation: Loss of CO₂ (M-44) and methyl groups may be observed in MS/MS.

IR Spectroscopy (ATR)
~2800–3100 cm⁻¹: C-H stretch (aromatic and aliphatic).

~1680 cm⁻¹: C=O stretch (carboxylic acid).

~1590 cm⁻¹: C=C / C=N ring stretch (pyridine).

Troubleshooting & Critical Parameters
Regioselectivity: The 4-methyl group sterically hinders position 3 and 5, but position 6 is

open. If the starting material was 2,6-dichloro-4-methyl..., regioselectivity would be an issue.

Starting with 6-chloro ensures the amine goes exactly where intended.

Hydrolysis pH: Pyridine amino acids are zwitterionic. If the pH is too low (<2), the pyridine

nitrogen protonates, and the salt stays in the water. If too high (>8), the carboxylate stays in

the water. The isoelectric point (pI) is typically near pH 4.5–5.0; precipitation is maximal here.

Reaction Monitoring: The SₙAr step can be sluggish in pure THF. If conversion is <50% after

4 hours, add DMF (10% v/v) or switch to a sealed tube at 80°C.

References
General Synthesis of 2-Aminopyridines:Journal of Medicinal Chemistry, 1964, 7, 235-237.

(Reaction of 6-chloro derivatives with dimethylamine). Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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